6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C19H23N5O3
• Molecular Weight: 369.4 g/mol
• IUPAC Name: 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C19H23N5O3/c1-12(2)11-21-18(25)13-10-14-17(24(16(13)20)8-9-27-3)22-15-6-4-5-7-23(15)19(14)26/h4-7,10,12,20H,8-9,11H2,1-3H3,(H,21,25)
• InChI Key: XOWHTGRSUCKPOZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CC2=C(N=C3C=CC=CN3C2=O)N(C1=N)CCOC

Description

The compound 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.0³,⁸]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a nitrogen-rich heterocyclic molecule featuring a complex tricyclic scaffold. Its structure includes:

• A fused triazatricyclo[8.4.0.0³,⁸]tetradeca ring system, which incorporates imino (NH), oxo (C=O), and methoxyethyl (CH₂CH₂OCH₃) substituents.
• A carboxamide group (CONH) linked to a 2-methylpropyl (isobutyl) chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps. The process begins with the preparation of the triazatricyclo core, followed by the introduction of the imino, methoxyethyl, and methylpropyl groups. Specific reaction conditions, such as temperature, solvent, and catalysts, are crucial for the successful synthesis of this compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the synthetic route to enhance yield and purity. This could include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

6-Imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can lead to the formation of amine derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups into the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles and electrophiles. Reaction conditions such as temperature, solvent, and pH play a significant role in determining the outcome of these reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

6-Imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and biological activity.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism can vary depending on the specific application and target.

Comparison with Similar Compounds

Key Differences :

• The benzothiazole group in compounds may confer fluorescence or metal-binding properties absent in the target molecule .

Bioactive Analogues from Microbial Pathways ()

highlights microbial secondary metabolites with bioactive scaffolds, such as lankacidin C and pyoverdine , which diverge structurally but share functional relevance:

Feature	Target Compound	Microbial Analogues ()
Core Structure	Aromatic tricyclic system	Macrolide (lankacidin C), siderophore (pyoverdine)
Functional Groups	Imino, oxo, carboxamide	Lactone (lankacidin C), hydroxamate (pyoverdine)
Biosynthesis	Not specified	Encoded by biosynthetic gene clusters (BGCs) in Pseudomonas
Bioactivity	Unknown	Antitumor (lankacidin C), iron acquisition (pyoverdine)

Key Insights :

• The target compound’s carboxamide group resembles peptide bonds in nonribosomal peptides (NRPs) produced by Pseudomonas BGCs .
• Unlike lankacidin C, which is a macrolide, the tricyclic system of the target compound may limit conformational flexibility, affecting bioavailability.

Biological Activity

The compound 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule characterized by a unique tricyclic structure that incorporates various functional groups. Its molecular formula suggests a weight of approximately 372.43 g/mol , and it has garnered attention for its potential applications in medicinal chemistry and biological research due to its diverse chemical reactivity and structural features .

Structural Characteristics

The compound features:

• Imino and oxo groups : These functional groups are known to enhance biological interactions.
• Carboxamide functionality : This group can play a crucial role in hydrogen bonding and molecular recognition.
• Tricyclic framework : The arrangement of nitrogen atoms within the structure may influence its pharmacological properties.

Biological Activity

Preliminary studies indicate that this compound may exhibit significant biological activity through interactions with various biological targets such as enzymes and receptors . The specific mechanisms of action are still under investigation but may involve modulation of enzymatic pathways or receptor activity.

• Enzyme Modulation : The compound may influence enzymatic activity by acting as an inhibitor or activator.
• Receptor Interaction : It could bind to specific receptors, altering cellular responses and signaling pathways.

Research Findings

Recent studies have focused on the synthesis and biological evaluation of compounds with similar structural characteristics. For instance, research on strobilurin analogues has demonstrated that modifications in substituents can significantly affect biological efficacy . This highlights the importance of structural diversity in developing new therapeutic agents.

Case Studies

• Synthesis and Activity Correlation : A study synthesized various derivatives of triazatricyclo compounds and evaluated their biological activities against certain pathogens. The findings suggested that specific substitutions could enhance antifungal properties .
• Binding Affinity Studies : Interaction studies are crucial for understanding how this compound interacts with biological systems, focusing on binding affinities to proteins or nucleic acids . These studies are essential for elucidating its mechanism of action.

Comparative Analysis

To better understand the uniqueness of this compound, a comparison with structurally similar compounds is valuable:

Compound Name	Structural Features	Distinguishing Characteristics
1,5,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),9,11,13-tetraen-2-one	Similar tricyclic structure	Lacks carboxamide functionality
tert-butyl 2-[(7S)-5-amino-2,8-dioxo-3,9-diazatricyclo[8.4.0.0^{3,8}]tetradeca-1(10),11,13-trien-9-yl]acetate	Contains diazatricyclo framework	Different substitution pattern
6-imino-N-(4-methoxybenzyl)-7-(3-methoxypropyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca	Similar imino and oxo groups	Different alkyl substituents

This table illustrates how the distinct combination of functional groups in 6-imino-7-(2-methoxyethyl)-N-(2-methylpropyl)-2-oxo may enhance its biological activity compared to other compounds.